N-(4-methoxy-2-nitrophenyl)-2-(4-methylphenyl)acetamide

• IUPAC Name: N-(4-methoxy-2-nitrophenyl)-2-(4-methylphenyl)acetamide
• InChI: InChI=1S/C16H16N2O4/c1-11-3-5-12(6-4-11)9-16(19)17-14-8-7-13(22-2)10-15(14)18(20)21/h3-8,10H,9H2,1-2H3,(H,17,19)
• InChI Key: HJYSOPCBZBOJHY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC(=O)NC2=C(C=C(C=C2)OC)[N+](=O)[O-]
• Molecular Formula: C16H16N2O4
• DSSTOX Substance ID: DTXSID101217017
• Molecular Weight: 300.31 g/mol
• CAS RN: 599162-31-9

Description

N-(4-methoxy-2-nitrophenyl)-2-(4-methylphenyl)acetamide, also known as MNPA, is a chemical compound that has been extensively studied for its potential applications in scientific research. MNPA is a non-opioid analgesic agent that has been shown to have potent anti-inflammatory and anti-nociceptive properties.

Scientific Research Applications

Green Synthesis

A study by Zhang Qun-feng et al. (2008) discusses the catalytic hydrogenation for the green synthesis of N-(3-Amino-4-methoxyphenyl)acetamide, an important intermediate for azo disperse dyes production. This process utilizes a novel Pd / C catalyst developed by the group, demonstrating high activity, selectivity, and stability in methanol and water, achieving a selectivity of 99.3% (Zhang Qun-feng, 2008).

Molecular Structure and Solvatochromism

Krivoruchka et al. (2004) explored the solvatochromism of heteroaromatic compounds, specifically studying the effect of bifurcate hydrogen bond on the IR spectrum and dipole moment of N-(4-Methyl-2-nitrophenyl)acetamide in solution. Their research reveals how the equilibrium position of the molecule is influenced by temperature, phase state, and medium's protophilic properties, providing insights into molecular interactions in different environments (Krivoruchka et al., 2004).

Comparative Metabolism Studies

Coleman et al. (2000) conducted a comparative study on the metabolism of chloroacetamide herbicides and their metabolites in human and rat liver microsomes. This research is crucial for understanding the metabolic pathways and potential toxicological effects of these compounds, providing a foundation for safer agricultural practices (Coleman et al., 2000).

Photoreactivity and Drug Studies

Watanabe et al. (2015) investigated the photoreactions of flutamide, an anti-cancer drug, in different solvents, highlighting the drug's behavior under UV light exposure. Such studies are vital for understanding drug stability and potential phototoxicity, contributing to the development of safer pharmaceutical compounds (Watanabe et al., 2015).